Cas no 854272-78-9 ([4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile)

• Product Name: [4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile
• CAS No: 854272-78-9
• MF: C₁₇H₁₁BrN₄O₂
• MW: 383.198842287064
• CID: 2119809
• PubChem ID: 69158163
• Update Time: 2025-04-21

[4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [4-(6-bromo-3-nitro-quinolin-4-ylamino)phenyl]acetonitrile
• DB-336582
• SCHEMBL4715795
• 854272-78-9

• Inchi： 1S/C17H11BrN4O2/c18-12-3-6-15-14(9-12)17(16(10-20-15)22(23)24)21-13-4-1-11(2-5-13)7-8-19/h1-6,9-10H,7H2,(H,20,21)
• InChI Key： AGYZRGCDYFQQJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=CN=2)[N+](=O)[O-])NC1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 382.00654Da
• Monoisotopic Mass: 382.00654Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.5Ų